Cas no 1261791-24-5 (1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene)

• Product Name: 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene
• CAS No: 1261791-24-5
• MF: C₈H₆Br₂F₂
• MW: 299.938047885895
• CID: 4986186
• PubChem ID: 118995460
• Update Time: 2026-02-27

1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene
• 2-Bromo-6-(difluoromethyl)benzyl bromide
• 1261791-24-5
• SCHEMBL23326430
• D96258
• BS-50821

• Inchi： 1S/C8H6Br2F2/c9-4-6-5(8(11)12)2-1-3-7(6)10/h1-3,8H,4H2
• InChI Key： WZMMEBJQPPDAQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)F)=C1CBr

Computed Properties

• Exact Mass: 299.87838g/mol
• Monoisotopic Mass: 297.88043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene

Professional Introduction to 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene (CAS No. 1261791-24-5)

1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene, with the CAS number 1261791-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its brominated and difluoromethyl-substituted benzene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene consists of a benzene core substituted with a bromine atom at the 1-position, a bromomethyl group at the 2-position, and a difluoromethyl group at the 3-position. This specific arrangement of substituents imparts distinct reactivity and electronic characteristics to the molecule, making it a versatile building block for medicinal chemists and organic synthesis researchers.

In recent years, there has been growing interest in the development of novel pharmaceuticals that incorporate halogenated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of multiple bromine atoms in 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex drug molecules.

One of the most compelling applications of 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene is in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are critical for treating various types of cancer and inflammatory diseases. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of drug candidates by enhancing lipophilicity and metabolic stability.

The pharmaceutical industry has also explored the use of 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene in the synthesis of antiviral and antibacterial agents. The bromine atoms provide multiple sites for selective modification, allowing chemists to fine-tune the electronic and steric properties of the molecule. This flexibility has led to the discovery of several promising lead compounds that exhibit potent activity against resistant strains of pathogens.

Beyond pharmaceutical applications, 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene has found utility in materials science, particularly in the development of advanced polymers and liquid crystals. The halogenated aromatic structure contributes to enhanced thermal stability and mechanical strength, making it an attractive candidate for high-performance materials used in electronics and optoelectronics.

The synthesis of 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes bromination followed by selective functionalization at specific positions on the benzene ring. Recent advancements in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields.

In conclusion, 1-Bromo-2-(bromomethyl)-3-(difluoromethyl)benzene (CAS No. 1261791-24-5) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new therapeutic targets and material properties, the demand for this compound is expected to grow steadily.